N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2-furamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]pyrazol-3-yl]furan-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O2/c16-12-5-3-11(4-6-12)10-19-8-7-14(18-19)17-15(20)13-2-1-9-21-13/h1-9H,10H2,(H,17,18,20)
• InChI Key: STPRLNISASGLFK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NN(C=C2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClN3O2
• Molecular Weight: 301.73 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-pyrazol-3-yl]-2-furamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known by its abbreviated name, CBPF, and is a member of the pyrazole family of compounds. CBPF has been found to exhibit promising pharmacological activity, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of CBPF is not fully understood, but it is believed to act through multiple pathways. CBPF has been shown to inhibit the activity of enzymes involved in inflammation and tumor growth, suggesting that it may have a role in the treatment of these conditions.
Biochemical and Physiological Effects:
CBPF has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases. CBPF has also been found to induce apoptosis, or programmed cell death, in tumor cells. In addition, CBPF has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

CBPF has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been shown to be stable under a range of conditions. However, CBPF is not readily soluble in water, which can make it difficult to use in certain experiments. In addition, more research is needed to fully understand the toxicity and safety profile of CBPF.

Future Directions

There are several future directions for research on CBPF. One area of interest is the development of CBPF-based drugs for the treatment of inflammatory diseases, such as arthritis. Another area of interest is the potential use of CBPF in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Further research is also needed to fully understand the mechanism of action of CBPF and to optimize its pharmacological properties.

Scientific Research Applications

CBPF has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, antitumor, and antifungal activities. CBPF has also been shown to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.